Cas no 487-73-0 ((1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid)

(1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid structure
487-73-0 structure
Product Name:(1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid
CAS No:487-73-0
MF:C15H24O2
MW:236.349864959717
CID:2665887
Update Time:2023-08-06

(1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,3aα,8aα,9R)-Decahydro-4,8,8-trimethyl-1β,4β-methanoazulene-9-carboxylic acid
    • isolongifolic acid
    • Longifolic acid
    • BDBM50211747
    • (1S,3aR,4S,8aS,9S)-4,8,8-trimethyl-decahydro-1,4-methano-azulene-9-carboxylic acid
    • (1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid
    • Inchi: 1S/C15H24O2/c1-14(2)7-4-8-15(3)10-6-5-9(11(10)14)12(15)13(16)17/h9-12H,4-8H2,1-3H3,(H,16,17)/t9-,10+,11-,12+,15-/m0/s1
    • InChI Key: KROJPNVXPGQHLH-NQUGEPOWSA-N
    • SMILES: OC([C@H]1[C@H]2CC[C@H]3[C@]1(C)CCCC(C)(C)[C@H]32)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Topological Polar Surface Area: 37.3
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